Cas no 154517-69-8 (1,4-Diazabicyclo[4.3.1]decane(9CI))

• Product Name: 1,4-Diazabicyclo[4.3.1]decane(9CI)
• CAS No: 154517-69-8
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 135731
• PubChem ID: 44630653
• Update Time: 2025-04-19

1,4-Diazabicyclo[4.3.1]decane(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[4.3.1]decane(9CI)
• 1,4-Diazabicyclo[4.3.1]decane
• 1,4-diaza-bicyclo[4.3.1]decane
• 154517-69-8
• DTXSID00659976
• A26396
• AKOS015854435

• Inchi： 1S/C8H16N2/c1-2-8-6-9-3-5-10(4-1)7-8/h8-9H,1-7H2
• InChI Key： KZGLLPZSSBCXGM-UHFFFAOYSA-N
• SMILES： N12CCNCC(CCC1)C2

Computed Properties

• Exact Mass: 140.13100
• Monoisotopic Mass: 140.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.01
• Boiling Point: 201 ºC
• Flash Point: 80 ºC
• Refractive Index: 1.526
• PSA: 15.27000
• LogP: 0.56830